Cas no 2680754-43-0 (tert-butyl 3,5-dicyclopropyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 3,5-dicyclopropyl-1H-pyrazole-1-carboxylate
• CAS No: 2680754-43-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5649141
• PubChem ID: 165911090
• Update Time: 2023-11-27

tert-butyl 3,5-dicyclopropyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-​Pyrazole-​1-​carboxylic acid, 3,​5-​dicyclopropyl-​, 1,​1-​dimethylethyl ester
• tert-butyl 3,5-dicyclopropyl-1H-pyrazole-1-carboxylate

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12(10-6-7-10)8-11(15-16)9-4-5-9/h8-10H,4-7H2,1-3H3
• InChI Key： JNUSLKLFTSMSBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(=CC(C2CC2)=N1)C1CC1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų